Cas no 21663-51-4 (2-Heptyl isothiocyanate)

2-Heptyl isothiocyanate Properties

Names and Identifiers

• Heptane,2-isothiocyanato-
• 2-Heptyl isothiocyanate
• 2-isothiocyanatoheptane
• 2-Heptane isothiocyanate
• Heptane,2-isothiocyanato
• 21663-51-4
• 2-Isothiocyanatoheptane #
• DTXSID90944267
• FT-0638141
• 1-methylhexyl isothiocyanate
• (R)-2-Isothiocyanatoheptane
• (S)-2-Isothiocyanatoheptane
• MFCD00060399
• J-502188
• AKOS009462961
• 2-Heptyl isothiocyanate,
• SCHEMBL6154825
• J-502423
• A815586
• +Expand

• MDL： MFCD00060399
• InChIKey： UPTLUDLHIIYPNC-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H15NS/c1-3-4-5-6-8(2)9-7-10/h8H,3-6H2,1-2H3
• SMILES： CCCCCC(C)N=C=S

Computed Properties

• Exact Mass: 157.09300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 157.09252
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 44.4

Experimental Properties

• LogP: 3.05800
• PSA: 44.45000
• Refractive Index: 1.483
• Boiling Point: 100 °C
• Flash Point: 88°C
• Density: 0.91

2-Heptyl isothiocyanate Security Information

• HazardClass：IRRITANT-HARMFUL

2-Heptyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%